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Compound of Interest

Compound Name: 3-Bromo-5-fluoropicolinonitrile

Cat. No.: B1372977 Get Quote

An In-Depth Technical Guide to the Reactivity and Stability of 3-Bromo-5-fluoropicolinonitrile

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 3-Bromo-5-fluoropicolinonitrile,

a pivotal building block for professionals in drug development and chemical research. We will

delve into its core physicochemical properties, reactivity, stability, and safe handling protocols,

offering field-proven insights to empower your research and development endeavors.

Introduction: A Versatile Heterocyclic Building Block
3-Bromo-5-fluoropicolinonitrile (CAS No: 950670-18-5) is a halogenated pyridine derivative

that has garnered significant attention as a versatile intermediate in the synthesis of complex

organic molecules.[1] Its strategic combination of a pyridine ring, a nitrile group, a bromine

atom, and a fluorine atom offers multiple reactive handles, making it a highly sought-after

precursor in the pharmaceutical and agrochemical industries.[2][3] The presence of fluorine is

particularly noteworthy, as this element is known to enhance crucial properties in drug

candidates, such as metabolic stability and binding affinity.[2] This guide will explore the

chemical nuances of this compound, providing researchers with the foundational knowledge to

leverage its synthetic potential effectively and safely.

Physicochemical and Structural Properties
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Understanding the fundamental properties of 3-Bromo-5-fluoropicolinonitrile is the first step

toward its successful application. These properties dictate its behavior in different solvent

systems and its requirements for storage and handling.

Property Value Reference

Molecular Formula C₆H₂BrFN₂

Molecular Weight 201.00 g/mol

CAS Number

950670-18-5 (Note: Some

sources cite 886373-28-0 for

the isomer 5-Bromo-3-

fluoropicolinonitrile)

[4]

Appearance Solid

Melting Point 103-105 °C [5][6]

Boiling Point 238.0 ± 35.0 °C (at 760 Torr) [5][6]

Density 1.81 ± 0.1 g/cm³ [5][6]
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SMILES String Fc1cnc(C#N)c(Br)c1

Chemical Reactivity and Synthetic Potential
The synthetic versatility of 3-Bromo-5-fluoropicolinonitrile stems from its trifunctional nature.

The pyridine core is adorned with three distinct functional groups, each offering a unique

avenue for chemical modification. This multi-faceted reactivity allows for a modular and

strategic approach to molecular design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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